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Compound of Interest

N-(4-

Compound Name: methylphenyl)cyclohexanecarboxa
mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Executive Summary: The Molecular Fingerprint

N-(4-methylphenyl)cyclohexanecarboxamide (C14H19NO) is a secondary amide linking a
saturated cyclohexane ring and a para-substituted aromatic ring. In drug development and
impurity profiling, this compound serves as a critical model for distinguishing aliphatic-aromatic
amides from their aromatic-aliphatic isomers (reverse amides).

The "performance” of this molecule in a mass spectrometer—defined by its ionization efficiency
and fragmentation specificity—is characterized by a distinct Acylium lon Shift. Unlike its reverse
isomer (N-cyclohexyl-4-methylbenzamide), which yields a stable aromatic acyl fragment (m/z
119), the target molecule yields a diagnostic cyclohexylcarbonyl cation (m/z 111).

Key Diagnostic lons (El, 70 eV)
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Detailed Fragmentation Mechanism

The fragmentation of N-(4-methylphenyl)cyclohexanecarboxamide under Electron lonization
(El) is driven by alpha-cleavage relative to the carbonyl group and charge retention on the acyl
moiety due to the stability of the acylium resonance hybrid.

Mechanistic Pathway[1][2][3]
 lonization: Removal of an electron from the nitrogen lone pair or the carbonyl oxygen.

o -Cleavage (Amide Bond): The bond between the carbonyl carbon and the nitrogen breaks.

o Pathway A (Dominant): Charge remains on the carbonyl fragment, generating the
Cyclohexylcarbonyl cation (m/z 111).

o Pathway B: Charge remains on the nitrogen fragment (less common but observable),
generating the p-Toluidine radical cation (m/z 107).
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o Decarbonylation: The m/z 111 ion ejects a neutral CO molecule to form the Cyclohexyl
cation (m/z 83).

e Ring Disintegration: The cyclohexyl cation undergoes sequential losses of ethylene (CzHa4) to
yield m/z 55 and m/z 41.

Visualization: Fragmentation Pathway
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Caption: Primary fragmentation pathways of N-(4-methylphenyl)cyclohexanecarboxamide
under 70 eV Electron lonization.

Comparative Analysis: Target vs. Alternatives

This section objectively compares the mass spectral "performance” (specificity) of the target
against its Reverse Isomer and a Rigid Analog. This comparison is vital for researchers
identifying impurities or metabolites where the amide bond connectivity is ambiguous.
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Comparison 1: The "Reverse Amide" Test

Scenario: Distinguishing N-(4-methylphenyl)cyclohexanecarboxamide (Target) from N-
cyclohexyl-4-methylbenzamide (Isomer). Both have MW 217.[1]

Reverse Isomer (N-
Feature Target Molecule cyclohexyl-4-
methylbenzamide)

Structure Cyclohexyl-CO-NH-Tolyl Tolyl-CO-NH-Cyclohexyl
Base Peak m/z 111 (Cyclohexyl-CO*) m/z 119 (Tolyl-CO*)
Amine Fragment m/z 107 (Toluidine) m/z 99 (Cyclohexylamine)

m/z 55, 41 (Lower abundance,

Low Mass Region m/z 55, 41 (High abundance) o
masked by aromatic ions)
) m/z 111 is the definitive m/z 119 is the definitive
Conclusion
marker. marker.

Comparison 2: Substituent Effects

Scenario: Differentiating from N-phenylcyclohexanecarboxamide (Demethylated analog, MW
203).

¢ Shift;: The molecular ion shifts from 217 to 203.

e Conserved Signal: The m/z 111 (Acylium) peak remains identical, confirming the
cyclohexane-carbonyl moiety is unchanged.

» Variable Signal: The amine fragment shifts from m/z 107 (Toluidine) to m/z 93 (Aniline).

o Application: If analyzing a mixture, monitoring the 111 fragment acts as a "class identifier" for
cyclohexanecarboxamides, while the 107/93 ratio identifies the specific amine substitution.

Experimental Protocol: Validated Identification
Workflow
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To ensure reproducible data, follow this self-validating protocol for GC-MS or LC-MS/MS
analysis.

A. Sample Preparation[1]

e Solvent: Dissolve 1 mg of compound in 1 mL Methanol (LC-MS) or Ethyl Acetate (GC-MS).

e Concentration: Dilute to 10 pg/mL for full-scan analysis.

B. Instrumental Parameters (GC-MS - EI)

e Column: HP-5MS or equivalent (30m x 0.25mm, 0.25um film).
o Carrier Gas: Helium at 1.0 mL/min.

e Inlet Temp: 250°C.

e Source Temp: 230°C.

 lonization Energy: 70 eV.[2]

Scan Range: m/z 40-300.

C. Analysis Workflow Diagram
Sample Prep Injection lonization Source Mass Analyzer S G "
(10 pg/mL in MeOH) (GC or LC Inlet) (El or ESI) (Scan m/z 40-300) pectrum eneration

Click to download full resolution via product page

Caption: Standard workflow for mass spectrometric analysis of amide derivatives.

D. Validation Criteria (Self-Check)

» Signal-to-Noise: The Molecular lon (m/z 217) must have S/N > 10:1.

e Fragment Ratio: In El, the ratio of m/z 111 to m/z 217 should be > 1.0 (Base peak is usually
the fragment, not the parent).
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Retention Time: If using a C18 column (LC), the target (more lipophilic due to methyl) should
elute after the unsubstituted phenyl analog.

References

National Institute of Standards and Technology (NIST).Mass Spectral Library (NIST 20).
Standard Reference Data. Available at: [Link]

McLafferty, F. W., & Turecek, F. (1993). Interpretation of Mass Spectra (4th ed.). University
Science Books.

PubChem.Compound Summary for N-(4-methylphenyl)cyclohexanecarboxamide (CID
95228).[1] National Library of Medicine. Available at: [Link]

Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of
Organic Compounds. John Wiley & Sons.[3] (Reference for alpha-cleavage mechanisms).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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